Cas no 5428-02-4 (1,3-Propanediol,2-nitro-2-phenyl-)
1,3-Propanediol,2-nitro-2-phenyl- is a specialized nitro-substituted diol compound with a phenyl group at the 2-position. Its unique structure, featuring both hydroxyl and nitro functional groups, makes it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The presence of the nitro group enhances reactivity, enabling selective transformations such as reductions or nucleophilic substitutions. The diol functionality provides versatility for further derivatization, including polymerization or cross-linking applications. This compound is particularly useful in research settings where controlled functional group manipulation is required. Its stability under standard conditions ensures reliable handling and storage.
5428-02-4 structure
Product name:1,3-Propanediol,2-nitro-2-phenyl-
1,3-Propanediol,2-nitro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-nitro-2-phenyl-
- 2-NITRO-2-PHENYLPROPANE-1,3-DIOL
- DTXSID60279477
- EC 410-360-4
- 2-Nitro-2-phenyl-propane-1,3-diol, AldrichCPR
- MS-20143
- 5428-02-4
- NSC-12791
- NSC 12791
- NSC12791
- AKOS005256406
- MFCD00218497
- FT-0613157
- CS-0453455
- 2-Nitro-2-phenyl-1,3-propanediol
- Oprea1_585340
- 2-nitro-2-phenyl-1, 3-propanediol
- CCG-53029
- 2-Nitro-2-phenyl-propane-1,3-diol
- 2- Nitro-2 Phenyl-1, 3-Propanediol
- SR-01000642222-1
- NS00001458
- 2-Nitro-2 Phenyl-1.3-Propanediol
- SCHEMBL9125322
- AJRYCRIQZBMNEO-UHFFFAOYSA-N
- STL554857
- DB-365197
- BBL101063
-
- MDL： MFCD00218497
- Inchi： InChI=1S/C9H11NO4/c11-6-9(7-12,10(13)14)8-4-2-1-3-5-8/h1-5,11-12H,6-7H2
- InChI Key： AJRYCRIQZBMNEO-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C(CO)(CO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.06900
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 86.3A^2
Experimental Properties
- Density: 1.337
- Melting Point: 100-102°C
- Boiling Point: 396°C at 760 mmHg
- Flash Point: 175.7°C
- Refractive Index: 1.58
- PSA: 86.28000
- LogP: 0.66640
1,3-Propanediol,2-nitro-2-phenyl- Security Information
- Hazardous Material transportation number：UN 3077
- Hazard Category Code： 21/22-39-41-43-51/53-48/25
- Safety Instruction： S45
-
Hazardous Material Identification：
- Risk Phrases：R21/22
- HazardClass：IRRITANT
- Safety Term：S45;S53;S61
1,3-Propanediol,2-nitro-2-phenyl- Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,3-Propanediol,2-nitro-2-phenyl- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB179908-5 g |
2-Nitro-2-phenylpropane-1,3-diol; . |
5428-02-4 | 5g |
€417.40 | 2023-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041250-1g |
2-Nitro-2-phenylpropane-1,3-diol |
5428-02-4 | 99% | 1g |
1625.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041250-5g |
2-Nitro-2-phenylpropane-1,3-diol |
5428-02-4 | 99% | 5g |
5689.0CNY | 2021-07-05 | |
| abcr | AB179908-1 g |
2-Nitro-2-phenylpropane-1,3-diol; . |
5428-02-4 | 1g |
€140.30 | 2023-05-07 | ||
| abcr | AB179908-5g |
2-Nitro-2-phenylpropane-1,3-diol; . |
5428-02-4 | 5g |
€428.70 | 2025-02-27 | ||
| abcr | AB179908-1g |
2-Nitro-2-phenylpropane-1,3-diol; . |
5428-02-4 | 1g |
€143.20 | 2025-02-27 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524122-1g |
2-Nitro-2-phenylpropane-1,3-diol |
5428-02-4 | 98% | 1g |
￥1305.00 | 2024-05-09 | |
| Key Organics Ltd | MS-20143-10g |
2-Nitro-2-phenyl-propane-1,3-diol |
5428-02-4 | >97% | 10g |
£468.00 | 2025-02-08 | |
| A2B Chem LLC | AG24365-10g |
2-NITRO-2-PHENYLPROPANE-1,3-DIOL |
5428-02-4 | 98% | 10g |
$602.00 | 2024-04-19 | |
| 1PlusChem | 1P00DEDP-5g |
2-NITRO-2-PHENYLPROPANE-1,3-DIOL |
5428-02-4 | 98% | 5g |
$566.00 | 2025-02-26 |
1,3-Propanediol,2-nitro-2-phenyl- Related Literature
-
M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5428-02-4)1,3-Propanediol,2-nitro-2-phenyl-
Purity:99%/99%
Quantity:5g/10g
Price ($):254.0/435.0